molecular formula C16H23NO3 B6160644 rac-tert-butyl (3R,4R)-3-hydroxy-4-phenylpiperidine-1-carboxylate, trans CAS No. 357608-32-3

rac-tert-butyl (3R,4R)-3-hydroxy-4-phenylpiperidine-1-carboxylate, trans

Cat. No.: B6160644
CAS No.: 357608-32-3
M. Wt: 277.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “rac-tert-butyl (3R,4R)-3-amino-4-hydroxypiperidine-1-carboxylate” is a related compound . It has a molecular weight of 216.28 and is stored at 4 degrees Celsius. It is a powder in physical form .


Molecular Structure Analysis

The molecular formula of a related compound, “rac-tert-butyl (3R,4R)-4-amino-3-hydroxypiperidine-1-carboxylate”, is C10H20N2O3 . The molecular weight is 216.3 g/mol .


Physical And Chemical Properties Analysis

The related compound “rac-tert-butyl (3R,4R)-4-amino-3-hydroxypiperidine-1-carboxylate” has a boiling point of 326.1 °C .

Safety and Hazards

The related compound “rac-tert-butyl (3R,4R)-3-amino-4-hydroxypiperidine-1-carboxylate” has several hazard statements including H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3R,4R)-3-hydroxy-4-phenylpiperidine-1-carboxylate, trans involves the conversion of tert-butyl (3R,4R)-3-hydroxy-4-phenylpiperidine-1-carboxylate to the racemic mixture of the trans isomer.", "Starting Materials": [ "tert-butyl (3R,4R)-3-hydroxy-4-phenylpiperidine-1-carboxylate", "racemic mixture of trans and cis isomers" ], "Reaction": [ "Step 1: tert-butyl (3R,4R)-3-hydroxy-4-phenylpiperidine-1-carboxylate is reacted with sodium hydride in THF to form the corresponding sodium salt.", "Step 2: The sodium salt is then reacted with methyl iodide to form the corresponding methyl ester.", "Step 3: The methyl ester is then hydrolyzed with aqueous HCl to form the corresponding carboxylic acid.", "Step 4: The carboxylic acid is then reacted with thionyl chloride to form the corresponding acid chloride.", "Step 5: The acid chloride is then reacted with racemic mixture of trans and cis isomers to form the racemic mixture of the trans isomer of rac-tert-butyl (3R,4R)-3-hydroxy-4-phenylpiperidine-1-carboxylate." ] }

357608-32-3

Molecular Formula

C16H23NO3

Molecular Weight

277.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.